Cas no 1848244-75-6 ([2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine)

[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine is a sterically hindered phosphine ligand commonly employed in transition-metal-catalyzed reactions. Its bulky tert-butyl and methoxy substituents enhance steric and electronic tuning, improving catalyst stability and selectivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig aminations. The dicyclohexylphosphine moiety further contributes to electron richness, facilitating oxidative addition steps in palladium-catalyzed processes. This ligand is particularly advantageous in challenging substrates where steric hindrance or electron density modulation is critical. Its robust performance under demanding conditions makes it a valuable tool in synthetic organic chemistry and pharmaceutical applications.
[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine structure
1848244-75-6 structure
Product Name:[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine
CAS No:1848244-75-6
MF:C33H49OP
MW:492.715330839157
MDL:MFCD30184625
CID:2354774
PubChem ID:124220168
Update Time:2025-06-07

[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine Chemical and Physical Properties

Names and Identifiers

    • [2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine
    • Dicyclohexyl(2',4'-di-tert-butyl-6'-methoxy-[1,1'-biphenyl]-2-yl)phosphane
    • SCHEMBL23165885
    • Vphos
    • CS-0035239
    • F17177
    • dicyclohexyl-[2-(2,4-ditert-butyl-6-methoxyphenyl)phenyl]phosphane
    • EN300-25371821
    • VPhos, 95%
    • 2-Dicyclohexylphosphino-2'-methoxy-4',6'-di-t-butyl-1,1'-biphenyl VPhos
    • 1848244-75-6
    • YYC24475
    • 2-Dicyclohexylphosphino-2'-methoxy-4',6'-di-t-butyl-1,1'-biphenyl, min. 98% Vphos
    • DICYCLOHEXYL({2',4'-DI-TERT-BUTYL-6'-METHOXY-[1,1'-BIPHENYL]-2-YL})PHOSPHANE
    • 2-Dicyclohexylphosphino-2'-methoxy-4',6'-di-t-butyl-1,1'-biphenyl
    • MFCD30184625
    • MDL： MFCD30184625
    • Inchi： 1S/C33H49OP/c1-32(2,3)24-22-28(33(4,5)6)31(29(23-24)34-7)27-20-14-15-21-30(27)35(25-16-10-8-11-17-25)26-18-12-9-13-19-26/h14-15,20-23,25-26H,8-13,16-19H2,1-7H3
    • InChI Key： LYVFKWGKMKCNPE-UHFFFAOYSA-N
    • SMILES： P(C1=CC=CC=C1C1C(=CC(C(C)(C)C)=CC=1C(C)(C)C)OC)(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 492.35210318g/mol
  • Monoisotopic Mass: 492.35210318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 615
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Solubility: Insuluble (6.9E-7 g/L) (25 ºC),

[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
900331-100MG
VPhos
 1848244-75-6
100mg
 ¥401.6 2023-11-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
900331-500MG
VPhos
 1848244-75-6
500mg
 ¥1907.85 2023-11-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-1105-250mg
2-Dicyclohexylphosphino-2'-methoxy-4',6'-di-t-butyl-1,1'-biphenyl,min.98%VPhos
 1848244-75-6 min.98%VPhos
250mg
 1268CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-1105-1g
2-Dicyclohexylphosphino-2'-methoxy-4',6'-di-t-butyl-1,1'-biphenyl,min.98%VPhos
 1848244-75-6 min.98%VPhos
1g
 3804CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-1105-5g
2-Dicyclohexylphosphino-2'-methoxy-4',6'-di-t-butyl-1,1'-biphenyl,min.98%VPhos
 1848244-75-6 min.98%VPhos
5g
 15219CNY 2021-05-08
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601484-100mg
[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine
 1848244-75-6 98%
100mg
 ¥185.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601484-1g
[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine
 1848244-75-6 98%
1g
 ¥975.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601484-250mg
[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine
 1848244-75-6 98%
250mg
 ¥325.0 2024-07-19
abcr
AB470549-250 mg
2-Dicyclohexylphosphino-2'-methoxy-4',6'-di-t-butyl-1,1'-biphenyl, min. 98% VPhos; .
 1848244-75-6
250mg
 €138.50 2023-04-21
abcr
AB470549-1 g
2-Dicyclohexylphosphino-2'-methoxy-4',6'-di-t-butyl-1,1'-biphenyl, min. 98% VPhos; .
 1848244-75-6
1g
 €295.00 2023-04-21

[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1848244-75-6)[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine
Order Number:sfd20979
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine Related Literature

Related Categories

1848244-75-6 ([2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1848244-75-6)[2',4'-Bis(1,1-dimethylethyl)-6'-methoxy[1,1'-biphenyl]-2-yl]dicyclohexylphosphine
sfd20979
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email